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An In-Depth Technical Guide to the Physical Properties of 4-(4-Chloro-3,5-
dimethylphenoxy)aniline

This document serves as a comprehensive technical guide on the physical properties of 4-(4-
chloro-3,5-dimethylphenoxy)aniline. It is intended for an audience of researchers, scientists,
and drug development professionals who require a deep and practical understanding of this
compound's fundamental characteristics. The guide emphasizes not only the known physical
data but also the experimental methodologies and scientific rationale crucial for its application
in a laboratory and developmental setting.

Introduction and Molecular Identity

4-(4-Chloro-3,5-dimethylphenoxy)aniline is a diaryl ether derivative that serves as a valuable
intermediate in the synthesis of more complex molecules, particularly in the fields of medicinal
chemistry and materials science.[1] Its structure, which combines a chlorinated, dimethylated
phenol with an aniline moiety, imparts specific chemical characteristics that influence its
reactivity, stability, and potential biological interactions. A thorough characterization of its
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physical properties is the cornerstone of its effective use, ensuring reproducibility in
experimental design and safety in handling.

Molecular Structure:
Caption: Molecular structure of 4-(4-Chloro-3,5-dimethylphenoxy)aniline.

Summary of Core Physical Properties

Quantitative physical data is essential for a multitude of applications, from calculating molar
concentrations for reactions to ensuring safe storage conditions. The following table
summarizes the available and verified physical properties for this compound.

Property Value Source(s)
CAS Number 150418-62-5 [2]
Molecular Formula C14H14CINO [21[3114]
Molecular Weight 247.72 g/mol [3114]
Appearance White to oﬁ—.white crystalline

powder (typical)
Melting Point No data available [5]
Boiling Point No data available [5]
Solubility No data available [5]
Hazard Identification Irritant [2]

Note: The physical appearance is a typical description for purified small organic molecules of
this class, as specific vendor data is not publicly available.

Experimental Protocols for Property Determination

The absence of publicly available data for properties such as melting point and solubility
necessitates a discussion of the standard, validated methodologies a researcher would employ
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to determine them. This approach ensures scientific integrity and provides a practical
framework for in-house characterization.

Melting Point Determination: A Critical Purity Indicator

The melting point is a robust and fundamental indicator of a crystalline solid's purity. A sharp,
narrow melting range is characteristic of a pure substance, whereas impurities typically depress
and broaden this range.

Protocol: Capillary Melting Point Determination

Sample Preparation: A small quantity of the dry 4-(4-chloro-3,5-dimethylphenoxy)aniline is
finely ground to a powder. This powder is then carefully packed into a glass capillary tube
(sealed at one end) to a height of 2-3 mm.

» Instrumentation: The packed capillary is placed into a calibrated melting point apparatus.
Modern apparatuses use a heated block with controlled temperature ramping and digital
temperature readouts.

e Heating and Observation: The temperature is increased rapidly to about 15-20 °C below the
expected melting point, then the ramp rate is slowed to 1-2 °C per minute.

o Data Recording: Two temperatures are recorded: T1 (onset), the temperature at which the
first liquid droplet is observed, and T2 (clear point), the temperature at which the entire
sample has melted into a transparent liquid. The melting point is reported as the range T1-
T2.

Trustworthiness through Self-Validation: This protocol is inherently self-validating. A broad
melting range (>2 °C) immediately signals the presence of impurities or residual solvent,
prompting further purification steps like recrystallization. This direct correlation between the
experimental result and sample purity is a cornerstone of chemical analysis.
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Caption: Standard workflow for melting point determination and purity assessment.

Solubility Profiling: The Foundation for Formulation and
Reaction Chemistry

Solubility dictates the choice of solvents for synthesis, purification, analysis (e.g., HPLC), and
formulation. A systematic qualitative assessment is the first step in building a comprehensive
solubility profile.

Protocol: Qualitative Solubility Assessment

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1322645/docs?utm_src=pdf-body-img#4-4-chloro-3-5-dimethylphenoxy-aniline-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Solvent Selection: A panel of solvents representing a range of polarities is selected. A
standard panel includes:

o Polar Protic: Water, Methanol, Ethanol
o Polar Aprotic: Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO)
o Non-Polar: Dichloromethane, Toluene, Hexanes

e Procedure: To 1 mL of each solvent in a separate, labeled test tube, add approximately 10
mg of 4-(4-chloro-3,5-dimethylphenoxy)aniline.

o Observation at Room Temperature: Agitate each tube vigorously (e.g., using a vortex mixer)
for 30-60 seconds. Observe and record the results as:

o Freely Soluble: Forms a clear, homogenous solution.
o Sparingly Soluble: A significant portion of the solid dissolves, but some remains.
o Insoluble: No visible dissolution of the solid.

o Observation with Heating: For samples that are sparingly soluble or insoluble at room
temperature, gently warm the test tube in a water bath to assess the effect of temperature on
solubility. Note any changes upon heating and subsequent cooling.

Expertise-Driven Rationale: The molecular structure guides the initial solvent selection. The
presence of the aniline NHz group and the ether oxygen suggests potential solubility in polar
solvents capable of hydrogen bonding. However, the bulky, chlorinated aromatic rings
contribute significant non-polar character, suggesting solubility in organic solvents like
dichloromethane or toluene. This structured experimental approach prevents random testing
and efficiently maps the compound's solubility behavior.

Conclusion

While a complete, publicly documented profile of all physical properties for 4-(4-chloro-3,5-
dimethylphenoxy)aniline is not currently available, this guide provides the essential known
data and, more importantly, the authoritative experimental frameworks for determining the

missing values. For professionals in research and drug development, understanding how to
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generate and interpret this data is as critical as the data itself. The methodologies outlined for
melting point and solubility are robust, self-validating, and represent the standard for good
laboratory practice, ensuring that any scientist can confidently characterize this compound for
its intended application.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1322645?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

